
Tris Acetate Buffer: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
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acetate

CAS No.: 6850-28-8

Cat. No.: B1255382

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Tris acetate buffer, a commonly used buffer system

in molecular biology, biochemistry, and drug development. We will delve into its core

physicochemical properties, preparation protocols, and key applications, with a focus on

providing practical information for laboratory professionals.

Core Concepts: pKa and pH Range
Tris, or tris(hydroxymethyl)aminomethane, is a primary amine and a weak base that is widely

used in biological research for its buffering capacity. The effectiveness of a buffer is determined

by its pKa, the pH at which the acidic and basic forms of the buffer are present in equal

concentrations.

The pKa of Tris base is approximately 8.1 at 25°C.[1][2][3] This makes it an effective buffer in

the slightly alkaline pH range of 7.1 to 9.1.[4][5] When combined with acetic acid, it forms a Tris

acetate buffer. The addition of acetic acid helps to bring the pH into the desired range.
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A critical consideration when working with Tris buffers is the temperature dependence of its

pKa. The pH of a Tris buffer solution will decrease as the temperature increases, and

conversely, the pH will increase as the temperature decreases.[5][6] For every 1°C increase in

temperature, the pKa of Tris decreases by approximately 0.03.[6] This is a significant factor in

experiments conducted at temperatures other than ambient, such as in cell culture incubators

(37°C) or during cold-room procedures (4°C). Therefore, it is crucial to adjust the pH of the

buffer at the intended working temperature.

Table 1: Physicochemical Properties of Tris Acetate Buffer

Parameter Value Reference(s)

Tris pKa (25°C) ~8.1 [1][2][3]

Effective pH Range 7.1 - 9.1 [4][5]

Temperature Dependence of

pKa
~ -0.03 pH unit / °C [6]

Common Working pH 7.4 - 8.6 [7][8]

Buffer Preparation and Composition
Tris acetate buffers are typically prepared as concentrated stock solutions, which are then

diluted to the desired working concentration. A common formulation is Tris-Acetate-EDTA (TAE)

buffer, which is extensively used in nucleic acid electrophoresis. EDTA

(ethylenediaminetetraacetic acid) is a chelating agent that is added to inhibit nucleases by

sequestering divalent cations like Mg²⁺.

Table 2: Standard Recipe for 50x TAE Stock Solution (1 Liter)
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Component Amount
Molar Mass ( g/mol
)

Final
Concentration (in
50x)

Tris Base 242 g 121.14 2 M

Glacial Acetic Acid 57.1 mL 60.05 1 M

EDTA (0.5 M, pH 8.0) 100 mL - 50 mM

Deionized Water
To a final volume of 1

L
- -

To prepare a 1x working solution, the 50x stock is diluted 1:50 with deionized water. The final

concentration of a 1x TAE buffer is 40 mM Tris-acetate and 1 mM EDTA, with a pH of

approximately 8.3.[9]

Weigh 242 g of Tris base and add it to a beaker containing approximately 700 mL of

deionized water.

Stir the solution with a magnetic stirrer until the Tris base is completely dissolved.

Carefully add 57.1 mL of glacial acetic acid to the solution.

Add 100 mL of a 0.5 M EDTA solution (pH 8.0).

Adjust the final volume to 1 L with deionized water.

The pH of the 50x stock solution does not need to be adjusted but should be around 8.3.[10]

Store the 50x TAE stock solution at room temperature. If a precipitate forms over time, it can

be redissolved by warming the solution to 37°C and stirring.[10]

Key Applications and Methodologies
Tris acetate buffer, particularly in the form of TAE, is a cornerstone of molecular biology

laboratories, primarily for its use in nucleic acid electrophoresis.
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TAE buffer is widely used as both the gel and running buffer for agarose gel electrophoresis of

DNA and RNA.[1] Its slightly basic pH ensures that the phosphate backbone of nucleic acids

remains deprotonated and negatively charged, allowing for migration towards the anode in an

electric field.

TAE is particularly advantageous for the high-resolution separation of long nucleic acid

fragments (>1500 bp).[11] It also allows for high recovery of nucleic acids from agarose gels for

subsequent enzymatic applications, such as ligation for cloning, as the borate in the alternative

TBE buffer can inhibit enzymes like ligases.[11] However, TAE has a lower buffering capacity

than TBE, which can lead to a significant decrease in pH during prolonged electrophoresis runs

due to the temperature increase.[11]

Buffer & Gel Preparation Electrophoresis Downstream Applications

Prepare 50x TAE Stock
(Tris, Acetic Acid, EDTA) Dilute to 1x Working Buffer Prepare Agarose Gel

with 1x TAE & DNA Stain
Load DNA Samples

into Gel Wells
Run Electrophoresis

in 1x TAE Buffer
Visualize DNA Bands

under UV Light
Excise DNA Band

from Gel

High Recovery
Advantage of TAE Purify DNA from

Agarose Slice Ligation & Cloning

Click to download full resolution via product page

Workflow for DNA Agarose Gel Electrophoresis using TAE Buffer.

Beyond electrophoresis, Tris acetate buffer is also utilized in:

Protein Electrophoresis: It can be used in SDS-PAGE and related blotting techniques.[8][12]

Biochemical Assays: As a general-purpose buffer for maintaining a stable pH for enzymatic

reactions.

Cell Culture: In some instances, it can be used for short-term procedures, although

dedicated cell culture media are more common.[12]

Chromatography: As a component of the mobile phase in certain chromatography

applications.
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Logical Relationship of Tris Acetate Buffer Components and Function.

Summary and Recommendations
Tris acetate buffer is a versatile and cost-effective buffer system for a wide range of

applications in the life sciences. Its primary utility is in nucleic acid electrophoresis, where its

properties are well-suited for the separation and subsequent purification of DNA fragments.

Researchers and laboratory professionals should be mindful of the temperature sensitivity of

Tris buffers and ensure that the pH is adjusted at the intended experimental temperature for

optimal performance and reproducibility. When choosing between TAE and TBE for

electrophoresis, TAE is generally preferred for applications requiring downstream enzymatic

manipulation of the DNA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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